Bionicomposites
Nanoscale Pub Date: 2019-01-15 DOI: 10.1039/C8NR08569B
Abstract
Incorporating nanomaterials in living systems could force the latter to produce “bionicomposites”. We report a review of the first attempts with such bionicomposites, e.g. showing how the control of the eating and dormant states of microorganisms can provide nano-architectures with novel mechanical and functional properties, and how introducing nanomaterials in the diets of animals producing silks (spiders or silkworms) leads to intrinsically reinforced fibers with strengths higher than those of their natural counterparts, as well as those of synthetic polymer fibers or carbon fiber-reinforced polymeric composites.
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CAS no.: 119990-33-9
